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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598559 Get Quote

For Research Use Only. Not for drug, household, or other uses.

This document provides essential safety and logistical information for the proper disposal of

(2R,4S)-Hydroxy Itraconazole-d8. The following procedures are designed to provide clear,

step-by-step guidance for researchers, scientists, and drug development professionals,

ensuring the safe handling and disposal of this compound and its associated waste.

Compound Identification and Hazard Assessment
(2R,4S)-Hydroxy Itraconazole-d8 is a deuterated, active metabolite of Itraconazole, a triazole

antifungal agent.[1] According to available Safety Data Sheets (SDS), this compound is not

classified as a hazardous substance or mixture.[2] However, as a matter of standard laboratory

practice, all chemical waste should be handled with care to minimize environmental impact.

This compound is intended for laboratory research use only.[3]

Key Compound Data:
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Property Value Reference

Synonyms R-63373-d8 [2]

Molecular Formula C35H30D8Cl2N8O5 [2]

Molecular Weight 729.68 [2]

Appearance White to off-white solid [1]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 2 years, -20°C for 1 year.

[1]

Hazards

Not classified as hazardous.

No SARA 302, 313, or 311/312

hazards.

[2]

Immediate Safety and Personal Protective
Equipment (PPE)
Before beginning any disposal procedures, ensure that appropriate personal protective

equipment is worn and that you are familiar with emergency procedures.

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use appropriate chemical-resistant gloves.

Body Protection: Wear a laboratory coat.

Ventilation: Handle in an area with adequate ventilation, such as a chemical fume hood.[2]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water.[2][3]

Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.[2][3]

Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration.[2][3]
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Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[2]

Step-by-Step Disposal Protocol
The following protocol outlines the disposal procedure for (2R,4S)-Hydroxy Itraconazole-d8
and associated waste. This process should be followed to ensure compliance with general

laboratory safety standards.

Step 1: Waste Segregation

Proper segregation at the point of generation is critical to safe and compliant waste

management.

Solid Waste:

Place all contaminated solid materials, including unused or expired (2R,4S)-Hydroxy
Itraconazole-d8 powder, contaminated gloves, pipette tips, and empty vials, into a

designated, clearly labeled hazardous waste container for solid chemical waste.

Liquid Waste:

Collect all solutions containing (2R,4S)-Hydroxy Itraconazole-d8. This includes stock

solutions, experimental solutions, and solvent rinses.

Do not mix aqueous waste with organic solvent waste unless specifically instructed to do

so by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste:

Any contaminated needles or syringes must be disposed of in a designated sharps

container.

Step 2: Containerization and Labeling

Use chemically compatible, leak-proof containers for all waste streams.

Label each container clearly with "Hazardous Waste" (or as directed by your EHS

department), the full chemical name "(2R,4S)-Hydroxy Itraconazole-d8," the concentration
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(if in solution), and the date of accumulation.

Step 3: Spill Management

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential

personnel.[2]

Contain Spill: Prevent the spill from spreading or entering drains.[2]

Absorb Liquid: For liquid spills, use an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[2]

Collect Waste: Carefully sweep or scoop up the absorbed material and any solid powder.

Place it into the designated solid chemical waste container.

Decontaminate: Scrub the spill area and any contaminated equipment with alcohol.[2]

Dispose of Cleaning Materials: All materials used for cleanup should be disposed of as solid

hazardous waste.

Step 4: Final Disposal

Store all waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.

Arrange for the collection and disposal of the waste through your institution's EHS

department. All disposal must be conducted in accordance with prevailing country, federal,

state, and local regulations.[2]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and workflow process for the proper

disposal of (2R,4S)-Hydroxy Itraconazole-d8.
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Caption: Disposal workflow for (2R,4S)-Hydroxy Itraconazole-d8 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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